Cas no 1400645-43-3 (4-(5-Cyclopropylpyrazol-1-yl)benzonitrile)

• Product Name: 4-(5-Cyclopropylpyrazol-1-yl)benzonitrile
• CAS No: 1400645-43-3
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• CID: 4594161
• Update Time: 2025-06-14

4-(5-Cyclopropylpyrazol-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(5-Cyclopropylpyrazol-1-yl)benzonitrile

• Inchi： 1S/C13H11N3/c14-9-10-1-5-12(6-2-10)16-13(7-8-15-16)11-3-4-11/h1-2,5-8,11H,3-4H2
• InChI Key： NRGMUCAJRLJYCG-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(N2C(C3CC3)=CC=N2)C=C1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-(5-Cyclopropylpyrazol-1-yl)benzonitrile

Research Briefing on 4-(5-Cyclopropylpyrazol-1-yl)benzonitrile (CAS: 1400645-43-3) in Chemical Biology and Pharmaceutical Applications

The compound 4-(5-Cyclopropylpyrazol-1-yl)benzonitrile (CAS: 1400645-43-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic small molecule, characterized by its pyrazole and benzonitrile moieties, has demonstrated promising potential as a key intermediate or active pharmaceutical ingredient (API) in drug discovery programs. Recent studies have focused on its role as a versatile scaffold for the development of kinase inhibitors, particularly targeting inflammatory and oncological pathways.

Structural analyses reveal that the cyclopropyl group at the 5-position of the pyrazole ring contributes to enhanced metabolic stability and improved pharmacokinetic properties. The benzonitrile moiety, meanwhile, facilitates hydrogen bonding interactions with target proteins, making this compound particularly valuable in structure-activity relationship (SAR) studies. Computational docking simulations published in 2023 suggest strong binding affinity with JAK family kinases, positioning it as a potential candidate for autoimmune disease therapeutics.

In synthetic chemistry applications, novel routes for the preparation of 4-(5-Cyclopropylpyrazol-1-yl)benzonitrile have been optimized to achieve higher yields (up to 78%) and better purity profiles (>99%). Recent patent filings (WO2023056321) describe improved catalytic systems for the key cyclopropanation step, addressing previous challenges in stereoselectivity. These advancements have significantly reduced production costs while maintaining the compound's structural integrity for downstream derivatization.

Biological evaluations in cellular models have demonstrated the compound's ability to modulate key signaling pathways at nanomolar concentrations. A 2024 study in the Journal of Medicinal Chemistry reported IC50 values of 12 nM against TYK2 kinase, with excellent selectivity over related kinases (selectivity index >100). The compound's favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profile, including good oral bioavailability (F = 65% in rodent models) and moderate plasma protein binding (85-90%), supports its development as a lead compound.

Current research directions include exploring the compound's potential in combination therapies and investigating its prodrug derivatives to further enhance bioavailability. Several pharmaceutical companies have included 4-(5-Cyclopropylpyrazol-1-yl)benzonitrile in their preclinical pipelines, with anticipated IND (Investigational New Drug) filings in 2025 for inflammatory bowel disease and psoriasis indications. The compound's chemical tractability continues to make it a valuable tool for medicinal chemists exploring new therapeutic modalities in the kinase inhibitor space.